Cas no 1256816-55-3 (2-(3,5-dimethoxypyridin-4-yl)ethan-1-amine)

• Product Name: 2-(3,5-dimethoxypyridin-4-yl)ethan-1-amine
• CAS No: 1256816-55-3
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 6039533
• PubChem ID: 82654852
• Update Time: 2025-05-22

2-(3,5-dimethoxypyridin-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethoxypyridin-4-yl)ethan-1-amine
• EN300-1839244
• 1256816-55-3

• Inchi： 1S/C9H14N2O2/c1-12-8-5-11-6-9(13-2)7(8)3-4-10/h5-6H,3-4,10H2,1-2H3
• InChI Key： GMMMWHXWWUBVCX-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC=C(C=1CCN)OC

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 57.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(3,5-dimethoxypyridin-4-yl)ethan-1-amine

Compound CAS No. 1256816-55-3: 2-(3,5-Dimethoxypyridin-4-yl)ethan-1-amine

The compound with CAS No. 1256816-55-3, known as 2-(3,5-dimethoxypyridin-4-yl)ethan-1-amine, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential for use in drug development and material science. The pyridine ring at the core of its structure contributes to its aromatic stability, while the methoxy groups and amine functional group provide versatility in chemical reactivity and biological interactions.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly for their ability to act as bioisosteres or scaffolds in drug design. The presence of methoxy groups on the pyridine ring enhances the compound's solubility and bioavailability, making it a promising candidate for pharmaceutical applications. Additionally, the ethanamine moiety introduces amine functionality, which can participate in hydrogen bonding and other non-covalent interactions critical for drug-target binding.

One of the most notable advancements involving 2-(3,5-dimethoxypyridin-4-yl)ethan-1-amine is its role as an intermediate in the synthesis of complex heterocyclic compounds. Researchers have utilized this compound to construct multi-ring systems with potential anti-cancer and anti-inflammatory activities. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit selective inhibition against certain kinases involved in cancer progression.

In terms of synthesis, the compound can be prepared via a multi-step process involving nucleophilic aromatic substitution or coupling reactions. The use of palladium catalysts has been particularly effective in achieving high yields and purity. These synthetic methods not only ensure scalability but also pave the way for further functionalization to explore its diverse applications.

Beyond pharmacology, 2-(3,5-dimethoxypyridin-4-yl)ethan-1-amine has shown promise in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates makes it a valuable component in the development of sensors and electronic devices. Recent research has focused on optimizing SAM formation conditions to enhance stability and sensitivity, opening new avenues for technological innovation.

Moreover, the compound's environmental impact has been a subject of scrutiny. Studies indicate that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term ecological effects and degradation pathways.

In conclusion, 2-(3,5-dimethoxypyridin-4-yl)ethan-1-amine (CAS No. 1256816-55-3) stands out as a versatile building block with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a key compound for future scientific exploration.